11-trans Leukotriene E4
11-trans Leukotriene E4
11-trans-Lte4, also known as 11t-lte4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 11-trans-lte4 is considered to be an eicosanoid lipid molecule. 11-trans-Lte4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11-trans-Lte4 has been primarily detected in urine. Within the cell, 11-trans-lte4 is primarily located in the membrane (predicted from logP) and cytoplasm. 11-trans-Lte4 can be biosynthesized from icosa-7, 9, 11, 14-tetraenoic acid.
11-trans-LTE4 is a leukotriene that is the 11-trans-isomer of leukotriene E4. It has a role as a metabolite. It derives from an icosa-7,9,11,14-tetraenoic acid.
11-trans-LTE4 is a leukotriene that is the 11-trans-isomer of leukotriene E4. It has a role as a metabolite. It derives from an icosa-7,9,11,14-tetraenoic acid.
Brand Name:
Vulcanchem
CAS No.:
75715-88-7
VCID:
VC0162732
InChI:
InChI=1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9+,12-11+,16-13+/t19-,20-,21+/m0/s1
SMILES:
CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N
Molecular Formula:
C23H37NO5S
Molecular Weight:
439.6 g/mol
11-trans Leukotriene E4
CAS No.: 75715-88-7
Reference Standards
VCID: VC0162732
Molecular Formula: C23H37NO5S
Molecular Weight: 439.6 g/mol
| CAS No. | 75715-88-7 |
|---|---|
| Product Name | 11-trans Leukotriene E4 |
| Molecular Formula | C23H37NO5S |
| Molecular Weight | 439.6 g/mol |
| IUPAC Name | (5S,6R,7E,9E,11E,14Z)-6-[(2R)-2-amino-2-carboxyethyl]sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C23H37NO5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-19(24)23(28)29)20(25)15-14-17-22(26)27/h6-7,9-13,16,19-21,25H,2-5,8,14-15,17-18,24H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9+,12-11+,16-13+/t19-,20-,21+/m0/s1 |
| Standard InChIKey | OTZRAYGBFWZKMX-DVFCZEDWSA-N |
| Isomeric SMILES | CCCCC/C=C\C/C=C/C=C/C=C/[C@H]([C@H](CCCC(=O)O)O)SC[C@@H](C(=O)O)N |
| SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N |
| Canonical SMILES | CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(C(=O)O)N |
| Description | 11-trans-Lte4, also known as 11t-lte4, belongs to the class of organic compounds known as leukotrienes. These are eicosanoids containing a hydroxyl group attached to the aliphatic chain of an arachidonic acid. Leukotrienes have four double bonds, three (and only three) of which are conjugated. Thus, 11-trans-lte4 is considered to be an eicosanoid lipid molecule. 11-trans-Lte4 is considered to be a practically insoluble (in water) and relatively neutral molecule. 11-trans-Lte4 has been primarily detected in urine. Within the cell, 11-trans-lte4 is primarily located in the membrane (predicted from logP) and cytoplasm. 11-trans-Lte4 can be biosynthesized from icosa-7, 9, 11, 14-tetraenoic acid. 11-trans-LTE4 is a leukotriene that is the 11-trans-isomer of leukotriene E4. It has a role as a metabolite. It derives from an icosa-7,9,11,14-tetraenoic acid. |
| Synonyms | 11-trans LTE4 |
| Reference | 1.Hammarström, S.,Örning, L. and Bernström, K. Metabolism of leukotrienes. Molecular and Cellular Biochemistry 69, 7-16 (1985). |
| PubChem Compound | 5283136 |
| Last Modified | Nov 11 2021 |
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